Cas no 1806944-76-2 (4-Chloro-3-(difluoromethyl)-2-nitropyridine-5-carbonyl chloride)

• Product Name: 4-Chloro-3-(difluoromethyl)-2-nitropyridine-5-carbonyl chloride
• CAS No: 1806944-76-2
• MF: C₇H₂Cl₂F₂N₂O₃
• MW: 271.00518655777
• CID: 4873275
• Update Time: 2025-06-11

4-Chloro-3-(difluoromethyl)-2-nitropyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-2-nitropyridine-5-carbonyl chloride

• Inchi： 1S/C7H2Cl2F2N2O3/c8-4-2(5(9)14)1-12-7(13(15)16)3(4)6(10)11/h1,6H
• InChI Key： LVOBYJNVCXRRPH-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=CN=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 2.8
• Topological Polar Surface Area: 75.8

Additional information on 4-Chloro-3-(difluoromethyl)-2-nitropyridine-5-carbonyl chloride

Research Briefing on 4-Chloro-3-(difluoromethyl)-2-nitropyridine-5-carbonyl chloride (CAS: 1806944-76-2)

4-Chloro-3-(difluoromethyl)-2-nitropyridine-5-carbonyl chloride (CAS: 1806944-76-2) is a highly specialized chemical intermediate with significant applications in the pharmaceutical and agrochemical industries. This compound, characterized by its unique nitro and difluoromethyl functional groups, serves as a critical building block in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel kinase inhibitors and antimicrobial agents, making it a focal point in contemporary chemical biology research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the utility of 4-Chloro-3-(difluoromethyl)-2-nitropyridine-5-carbonyl chloride as a precursor for the synthesis of pyridine-based kinase inhibitors. The study demonstrated that the compound's electrophilic carbonyl chloride group facilitates efficient amide bond formation, enabling the rapid assembly of diverse inhibitor libraries. The resulting compounds exhibited nanomolar inhibitory activity against several cancer-associated kinases, underscoring the compound's versatility in drug discovery.

Another notable application was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was employed in the design of next-generation antifungal agents. The difluoromethyl group's metabolic stability and lipophilicity were found to enhance the pharmacokinetic properties of the derived molecules, leading to improved bioavailability and target engagement. These findings suggest that 4-Chloro-3-(difluoromethyl)-2-nitropyridine-5-carbonyl chloride could play a pivotal role in addressing the growing challenge of drug-resistant fungal infections.

From a synthetic chemistry perspective, recent advancements in flow chemistry have enabled the scalable production of this intermediate with high purity and yield. A 2024 Organic Process Research & Development article detailed a continuous-flow protocol that minimizes hazardous waste generation and reduces reaction times, aligning with the pharmaceutical industry's push toward greener manufacturing practices.

Despite its promise, challenges remain in the handling and storage of 4-Chloro-3-(difluoromethyl)-2-nitropyridine-5-carbonyl chloride due to its moisture sensitivity and reactivity. Current research is focused on developing stabilized formulations and novel derivatization strategies to expand its utility in late-stage functionalization. As the demand for structurally complex bioactive compounds grows, this intermediate is poised to remain a key enabler of innovation in chemical biology and medicinal chemistry.